Cas no 159811-51-5 (Ulipristal)
Ulipristal (CDB 3236) is a selective progesterone receptor modulator Conclusion: ulipristal binds to progesterone receptor, thereby inhibiting PR mediated gene expression and interfering with the activity of progesterone in the reproductive system

Ulipristal structure
Product Name:Ulipristal
CAS No:159811-51-5
Molecular Formula:C28H35NO3
Molecular Weight:433.5824
MDL:MFCD19443756
CID:203965
PubChem ID:13559281
Ulipristal Properties
Names and Identifiers
-
- 19-Norpregna-4,9-diene-3,20-dione,11-[4-(dimethylamino)phenyl]-17-hydroxy-, (11b)-
- (8S,11R,13S,14S,17R)-17-acetyl-11-(4-(dimethylamino)phenyl)-1,2,7,8,11,12,13,15,16,17-decahydro-17-hydroxy-13-methyl-6H-cyclopenta[a]phenanthren-3(14H)-one
- (8S,11R,13S,14S,17R)-17-acetyl-11-[4-(dimethylamino)phenyl]-17-hydroxy-13-methyl-1,2,6,7,8,11,12,14,15,16-decahydrocyclopenta[a]phenanthren-3-one
- Uliprista
- Ulipristal-d3
- Ulipristal
- 6J5J15Q2X8
- Deacetyl CDB 2914
- Ulipristal [USAN:INN:BAN]
- Ulipristal,11beta-[4-(N,N-diMethylaMino)-phenyl]-17alpha-hydroxy-19-norpregna-4,9-diene-3,20-dione
- (11beta)-11-[4-(Dimethylamino)phenyl]-17-hydroxy-19-norpregna-4,9-diene-3,20-dione
- CDB 3236
- Ulipristal acetate InterMediate
- 11β-[4-(N,N-diMethylaMino)-phenyl]-17α-hydroxy-19-norpregna-4,9-diene-3,20-dione
- 11beta-[4-(N,N-diMethylaMino)-phenyl]-17alpha-hydroxy-19-norpregna-4,9-diene-3,20-dione
- 19-Norpregna-4,9-diene-3,20-dione, 17-(acetyloxy)-11-[4-(dimethylamino)phenyl]-, (11β)-
- (8S,11R,13S,14S,17R)-17-Acetyl-11-(4-(dimethylamino)phenyl)-17-hydroxy-13-methyl-6,7,8,11,12,1
- 8S,11R,13R,17R)-17-acetyl-11-[4-(dimethylamino)phenyl]-17-hydroxy-13-methyl-1,2,6,7,8,11,12,14,15,16-decahydrocyclopenta[a]phenanthren-3-one
- Uliprisnil
- C28H35NO3
- ellae
- PGL 4001
- Ulipristal (USAN/INN)
- HKDLNTKNLJPAIY-WKWWZUSTSA-N
- AMX10182
- D09567
- UNII-6J5J15Q2X8
- G03XB02
- 11beta-[4-(Dimethylamino)phenyl]-17-hydroxy-19-norpregna-4,9-diene-3,20-dione
- s3081
- H12074
- SCHEMBL545159
- A906751
- EN300-20385172
- G03AD02
- Ulipristal acetate ulipristal
- 11beta-(4-(Dimethylamino)phenyl)-17-hydroxy-19-norpregna-4,9-diene-3,20-dione
- DB08867
- CS-0003658
- Q27264992
- AKOS025401807
- ULIPRISTAL ACETATE ULIPRISTAL [MI]
- (1R,3aS,3bS,10R,11aS)-1-acetyl-10-[4-(dimethylamino)phenyl]-1-hydroxy-11a-methyl-1H,2H,3H,3aH,3bH,4H,5H,7H,8H,9H,10H,11H,11aH-cyclopenta[a]phenanthren-7-one
- NS00072051
- Ulipristal [INN]
- DTXSID501025842
- 11-beta-(4-(dimethylamino)phenyl)-17-hydroxy-19-norpregna-4,9-diene-3,20-dione
- HY-14959
- (8S,11R,13S,14S,17R)-17-Acetyl-11-(4-dimethylamino-phenyl)-17-hydroxy-13-methyl-1,2,6,7,8,11,12,13,14,15,16,17-dodecahydro-cyclopenta[a]phenanthren-3-one
- AC-25786
- ULIPRISTAL [VANDF]
- ulipristalum
- 159811-51-5
- BS-15555
- RTI-3021-022
- CDB-3236;Deacetyl CDB-2914
- 19-Norpregna-4,9-diene-3,20-dione, 11-[4-(dimethylamino)phenyl]-17-hydroxy-, (11beta)-
- CHEMBL2103846
- (8S,11R,13S,14S,17R)-17-acetyl-11-(4-(dimethylamino)phenyl)-17-hydroxy-13-methyl-6,7,8,11,12,13,14,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-3(2H)-one
- CHEBI:177631
- 17alpha-acetoxy-11beta-(4-N,N-dimethylaminophenyl)-19-norpregna-4,9-diene-3,20-dione
- VA 2914
- ULIPRISTAL [USAN]
- ULIPRISTAL [WHO-DD]
- ULIPRISTAL [EMA EPAR]
- CDB-3236
- Deacetyl CDB-2914
- Sell Supply Ulipristal Price CAS 159811-51-5 Buy Ulipristal Supplier Seller Manufacturer Factory
- BRD-K55641198-001-01-0
- DA-78764
-
- MDL: MFCD19443756
- InChIKey: HKDLNTKNLJPAIY-WKWWZUSTSA-N
- Inchi: 1S/C28H35NO3/c1-17(30)28(32)14-13-25-23-11-7-19-15-21(31)10-12-22(19)26(23)24(16-27(25,28)2)18-5-8-20(9-6-18)29(3)4/h5-6,8-9,15,23-25,32H,7,10-14,16H2,1-4H3/t23-,24+,25-,27-,28-/m0/s1
- SMILES: O([H])[C@]1(C(C([H])([H])[H])=O)C([H])([H])C([H])([H])[C@@]2([H])[C@]3([H])C([H])([H])C([H])([H])C4=C([H])C(C([H])([H])C([H])([H])C4=C3[C@@]([H])(C3C([H])=C([H])C(=C([H])C=3[H])N(C([H])([H])[H])C([H])([H])[H])C([H])([H])[C@@]21C([H])([H])[H])=O
Computed Properties
- Exact Mass: 433.261694g/mol
- Surface Charge: 0
- XLogP3: 2.9
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 3
- Monoisotopic Mass: 433.261694g/mol
- Monoisotopic Mass: 433.261694g/mol
- Topological Polar Surface Area: 57.6Ų
- Heavy Atom Count: 32
- Complexity: 877
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
Experimental Properties
- LogP: 4.97220
- PSA: 57.61000
- Boiling Point: 638.5±55.0 °C at 760 mmHg
- Melting Point: Not available
- Vapor Pressure: 0.0±2.0 mmHg at 25°C
- Flash Point: 340.0±31.5 °C
- Density: 1.20
Ulipristal Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P001RVB-250mg |
19-Norpregna-4,9-diene-3,20-dione, 11-[4-(dimethylamino)phenyl]-17-hydroxy-, (11β)- |
159811-51-5 | 95% | 250mg |
$215.00 | 2024-06-20 | |
A2B Chem LLC | AA81975-5mg |
Ulipristal |
159811-51-5 | 98% | 5mg |
$57.00 | 2024-04-20 | |
Aaron | AR001S3N-5mg |
19-Norpregna-4,9-diene-3,20-dione, 11-[4-(dimethylamino)phenyl]-17-hydroxy-, (11β)- |
159811-51-5 | 98% | 5mg |
$96.00 | 2025-01-21 | |
Crysdot LLC | CD12136950-25mg |
Ulipristal |
159811-51-5 | 97% | 25mg |
$315 | ||
Enamine | EN300-20385172-0.05g |
159811-51-5 | 0.05g |
$636.0 | 2023-09-16 | |||
eNovation Chemicals LLC | D320179-50mg |
11beta-[4-(N,N-diMethylaMino)-phenyl]-17alpha-hydroxy-19-norpregna-4,9-diene-3,20-dione |
159811-51-5 | 98% | 50mg |
$425 | 2022-05-20 | |
MedChemExpress | HY-14959-10mM*1mLinDMSO |
Ulipristal |
159811-51-5 | ≥98.0% | 10mM*1mLinDMSO |
¥1650 | 2023-07-25 | |
TRC | U700800-10mg |
Ulipristal |
159811-51-5 | 10mg |
$ 234.00 | 2023-09-05 | ||
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1022782-5mg |
Ulipristal |
159811-51-5 | 97% | 5mg |
¥1311.00 | ||
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | U95120-5mg |
Ulipristal |
159811-51-5 | 99% | 5mg |
¥621.0 | 2024-07-18 |
Ulipristal Suppliers
Shanghai Aladdin Biochemical Technology Co., Ltd
(CAS:159811-51-5)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
(CAS:159811-51-5)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
Ulipristal Related Literature
-
Mark S. Butler,Avril A. B. Robertson,Matthew A. Cooper Nat. Prod. Rep. 2014 31 1612
-
Pengfei Xu,Hongyu Luan,Bin Yu,Yongrui Tu,Yongqiang Sun,Wei Chen,Xi Xu,Raoling Ge,Jubo Wang,Zhiyu Li,Jinlei Bian Org. Chem. Front. 2019 6 868
-
3. Cyclodextrin and its derivatives as effective excipients for amorphous ulipristal acetate systemsPeng Wang,Yan Wang,Zili Suo,Yuanming Zhai,Hui Li RSC Adv. 2022 12 9170
159811-51-5 (Ulipristal) Related Products
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- 96346-61-1(Estra-4,9-dien-3-one,11-[4-(dimethylamino)phenyl]-17-hydroxy-17-(3-hydroxypropyl)-, (11b,13a,17a)-)
- 50-23-7(Hydrocortisone)
- 2137-18-0(Gestonorone)
- 17308-02-0(17-Hydroxypregn-4-ene-3,20-dione acetate)
- 16895-64-0(17a-Hydroxy-19-norpregn-4-ene-3,20-dione)
- 595-77-7(Algestone)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:159811-51-5)Ulipristal

Purity:99%/99%/99%
Quantity:10mg/50mg/100mg
Price($):188.0/564.0/940.0